Cas no 1072855-77-6 (1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)
1072855-77-6 structure
Product Name:1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:1072855-77-6
MF:C10H13NO3
MW:195.215122938156
CID:2111763
Update Time:2023-08-04
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-butyl-1,2-dihydro-2-oxo-4-Pyridinecarboxylic acid
- XRVDWABZPGRZNZ-UHFFFAOYSA-N
- 1-butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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- Inchi: 1S/C10H13NO3/c1-2-3-5-11-6-4-8(10(13)14)7-9(11)12/h4,6-7H,2-3,5H2,1H3,(H,13,14)
- InChI Key: XRVDWABZPGRZNZ-UHFFFAOYSA-N
- SMILES: O=C1C=C(C(=O)O)C=CN1CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 305
- Topological Polar Surface Area: 57.6
1-Butyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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